Cas no 65243-08-5 (Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester)

Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester structure
65243-08-5 structure
Product Name:Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester
CAS No:65243-08-5
MF:C6H8BrNO4
MW:238.036021232605
CID:2793610
Update Time:2025-03-20

Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester
    • Inchi: 1S/C6H8BrNO4/c1-11-6(10)5(8-12-2)4(9)3-7/h3H2,1-2H3/b8-5+
    • InChI Key: GJHFBYADZNZZED-VMPITWQZSA-N
    • SMILES: C(OC)(=O)/C(=N/OC)/C(=O)CBr

Computed Properties

  • Exact Mass: 236.964
  • Monoisotopic Mass: 236.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
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